Cas no 75318-43-3 (4,5-Dichloro-1,2,3-dithiazolium chloride)

• Product Name: 4,5-Dichloro-1,2,3-dithiazolium chloride
• CAS No: 75318-43-3
• MF: C₂Cl₃NS₂
• MW: 208.517094612122
• MDL: MFCD28501472
• CID: 59681
• PubChem ID: 11095847
• Update Time: 2025-10-30

4,5-Dichloro-1,2,3-dithiazolium chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-1,2,3-dithiazol-1-ium chloride
• Appel salt
• 4,5-Dichloro-1,2,3-dithiazolium chloride
• 4,5‐DICHLORO‐1,2,3‐DITHIAZOLIUM CHLORIDE
• 4,5-Dichlorodithiazol-2-ium chloride
• 2,3-dichloro-5H-1,2,3-dithiazolium chloride
• 4,5-dichloro-[1,2,3]dithiazol-1-ylium chloride
• 4,5-dichloro-1,2,3-dithiazolylium chloride
• 4,5-dichloro-5H-1,2,3-dithiazolium chloride
• AK-41717
• Appel's salt
• Appel's salt [MI]
• SBB094089
• UNII-156NP9484D
• 4,5-dichloro-1,2,3-dithiazolium
• 156NP9484D
• D78149
• 75318-43-3
• 4,5-Dichloro-1,2,3-dithiazol-2-ium Chloride
• 1,2,3-Dithiazol-1-ium, 4,5-dichloro-, chloride
• SY127426
• dichloro-1,2lambda4,3-dithiazol-2-ylium chloride
• dichloro-1lambda4,2,3-dithiazol-1-ylium chloride
• FT-0652720
• 4,5-Dichloro-1,2,3-dithiazol-1-iumchloride
• DTXSID30455049
• EN300-206128
• CS-10477
• A838380
• Q27251702
• 4,5-Dichloro-1,2,3-dithiazol-1-ium chloride (1:1)
• dichloro-1,2,3-dithiazol-1-ylium chloride
• C2Cl3NS2
• NIZMCFUMSHISLW-UHFFFAOYSA-M
• MFCD03426194
• Z2027355894
• 4,5-dichlorodithiazol-1-ium;chloride
• SCHEMBL2049703
• CS-0187866
• AKOS015996628
• AKOS022177657
• DICHLORO-1??,2,3-DITHIAZOL-1-YLIUM CHLORIDE
• dichloro-1lambda,2,3-dithiazol-1-ylium chloride
• DICHLORO-1,2??,3-DITHIAZOL-2-YLIUM CHLORIDE

• MDL： MFCD28501472
• Inchi： 1S/C2Cl2NS2.ClH/c3-1-2(4)6-7-5-1;/h;1H/q+1;/p-1
• InChI Key： NIZMCFUMSHISLW-UHFFFAOYSA-M
• SMILES： ClC1C(=NS[S+]=1)Cl.[Cl-]

Computed Properties

• Exact Mass: 206.854
• Monoisotopic Mass: 206.853774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Melting Point: 172° (dec)
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4,5-Dichloro-1,2,3-dithiazolium chloride

Recent Advances in the Study of 4,5-Dichloro-1,2,3-dithiazolium chloride (CAS: 75318-43-3): Applications and Mechanisms

4,5-Dichloro-1,2,3-dithiazolium chloride (CAS: 75318-43-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique reactivity and potential applications in drug discovery and material science. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules and its intriguing electrochemical properties. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanistic insights, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4,5-Dichloro-1,2,3-dithiazolium chloride as a key precursor in the development of novel antimicrobial agents. Researchers demonstrated its efficacy in forming thiazole-based scaffolds, which exhibited potent activity against multidrug-resistant bacterial strains. The study employed density functional theory (DFT) calculations to elucidate the compound's electronic structure, revealing its high electrophilicity as a driving force for its reactivity.

In parallel, advancements in synthetic methodologies have streamlined the production of 4,5-Dichloro-1,2,3-dithiazolium chloride. A recent Organic Letters publication (2024) described a one-pot synthesis approach using inexpensive starting materials, achieving a yield of over 85%. This method not only improves scalability but also reduces the environmental impact associated with traditional routes, aligning with the principles of green chemistry.

Beyond its synthetic utility, mechanistic studies have uncovered the compound's role in facilitating C–H activation reactions. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography data have provided atomic-level insights into its interaction with transition metal catalysts, offering new avenues for catalytic C–C bond formation. These findings were detailed in a 2023 ACS Catalysis paper, which emphasized the compound's potential in streamlining complex molecular transformations.

Looking ahead, researchers are investigating the biomedical applications of derivatives stemming from 4,5-Dichloro-1,2,3-dithiazolium chloride. Preliminary in vitro studies suggest that these derivatives may modulate cellular pathways implicated in inflammation and cancer, as reported in a 2024 Bioorganic & Medicinal Chemistry article. However, further in vivo validation is required to assess their therapeutic potential and safety profiles.

In conclusion, 4,5-Dichloro-1,2,3-dithiazolium chloride (CAS: 75318-43-3) continues to be a compound of high interest due to its multifaceted applications in chemical biology and drug development. Ongoing research aims to expand its utility while addressing challenges related to stability and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential.